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Compound of Interest

Compound Name: 4-(3-Isocyanopropyl)morpholine

CAS No.: 32835-58-8

Cat. No.: B1586870

Get Quote

Introduction & Therapeutic Rationale
4-(3-Isocyanopropyl)morpholine (CAS: 2004-70-8), often referred to as 3-morpholinopropyl

isocyanide, represents a specialized class of "functionalized isocyanides" critical for modern

drug discovery. Unlike simple alkyl isocyanides (e.g., tert-butyl isocyanide) which serve merely

as structural diversity elements, this reagent introduces a morpholine pharmacophore directly

into the scaffold.

Why This Molecule Matters
In the context of Diversity-Oriented Synthesis (DOS) and Multicomponent Reactions (MCRs),

this reagent solves two notorious bottlenecks in library generation:

Physicochemical Compliance (Rule of 5): The morpholine moiety significantly lowers the

LogP and enhances the aqueous solubility of peptidomimetic scaffolds, which are often

otherwise insoluble "brick dust."
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Process Efficiency (Catch-and-Release): The basic nitrogen of the morpholine ring allows for

non-chromatographic purification using Strong Cation Exchange (SCX) cartridges, enabling

rapid parallel synthesis without HPLC.

Mechanistic Insight: The Ugi-4CR Pathway
The primary application of 4-(3-Isocyanopropyl)morpholine is the Ugi 4-Component Reaction

(Ugi-4CR). This reaction assembles an amine, an aldehyde, a carboxylic acid, and the

isocyanide into a bis-amide (α-acylamino amide) backbone.

The driving force is the unique reactivity of the isocyanide carbon, which acts formally as a

divalent carbon (carbene-like) reacting with both nucleophiles and electrophiles.

Figure 1: Mechanism of Isocyanide Insertion
The following diagram illustrates the critical "Mumm Rearrangement" step where the

morpholine-containing isocyanide traps the iminium ion.

Schiff Base
(Imine Formation)

Nitrilium Ion
Intermediate

+ Isocyanide

Carboxylic Acid
Activation

Protonation
Carboxylate

Addition
Mumm

Rearrangement
Acyl Transfer Ugi Adduct

(Bis-amide)

Click to download full resolution via product page

Caption: The Ugi-4CR mechanism. The isocyanide intercepts the iminium ion to form a nitrilium

intermediate, which is collapsed by the carboxylate before undergoing the irreversible Mumm

rearrangement.

Application Protocol: High-Throughput Synthesis of
Peptidomimetics
This protocol details the synthesis of a library of α-amino bis-amides using 4-(3-
Isocyanopropyl)morpholine. The workflow emphasizes the "Catch-and-Release" purification

strategy.
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Materials
Amine (Component A): Benzylamine derivatives (1.0 equiv)

Aldehyde (Component B): Benzaldehyde derivatives (1.0 equiv)

Acid (Component C): Boc-protected amino acids or benzoic acid derivatives (1.0 equiv)

Isocyanide (Component D): 4-(3-Isocyanopropyl)morpholine (1.0 equiv)

Solvent: Methanol (MeOH) or 2,2,2-Trifluoroethanol (TFE)

Purification: SCX-2 (Strong Cation Exchange) solid-phase extraction cartridges.

Step-by-Step Methodology
Pre-Complexation (Schiff Base Formation):

In a 4 mL glass vial, dispense the Amine (0.5 mmol) and Aldehyde (0.5 mmol) in 1.0 mL of

MeOH.

Add 3Å molecular sieves (approx. 50 mg) to scavenge water.

Critical Insight: Shake at room temperature for 30–60 minutes. Allowing the imine to form

before adding the acid/isocyanide prevents the direct reaction of the isocyanide with the

acid (Passerini side-reaction).

Component Addition:

Add the Carboxylic Acid (0.5 mmol).

Immediately add 4-(3-Isocyanopropyl)morpholine (0.5 mmol, approx. 84 mg).

Note: Isocyanides have a pungent odor.[1][2][3] Handle in a well-ventilated fume hood.

Reaction Incubation:

Cap the vial and shake at ambient temperature for 24 hours.
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Validation: Monitor by LC-MS. The disappearance of the isocyanide peak and the

appearance of the [M+H]+ product mass confirms conversion.

"Catch-and-Release" Purification (The Morpholine Advantage):

Load: Dilute the crude reaction mixture with 1 mL MeOH and load onto a pre-conditioned

SCX-2 cartridge.

Wash: Flush the cartridge with 3 volumes of MeOH.

Result: Neutral impurities (unreacted aldehyde, acid, non-basic side products) are

washed away. The product (containing the basic morpholine) and unreacted amine are

retained.

Elute: Flush with 2M Ammonia in MeOH.

Concentrate: Evaporate the ammoniacal fraction to yield the purified Ugi adduct.

Figure 2: SCX Purification Workflow
The following diagram visualizes the purification logic enabled specifically by the morpholine

group.
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Caption: Catch-and-Release strategy. The morpholine nitrogen binds to the acidic resin,

allowing non-basic impurities to be washed away before releasing the product with ammonia.

Comparative Data: Solubility & Yield
The inclusion of the morpholine tail drastically alters the physicochemical profile of the resulting

library. The table below compares a standard Ugi product (using tert-butyl isocyanide) against

the morpholine analog.

Table 1: Physicochemical Impact of Isocyanide Selection
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Parameter
tert-Butyl
Isocyanide Adduct

Morpholine
Isocyanide Adduct

Clinical Implication

LogP (Calc) 4.2 (High Lipophilicity)
2.1 (Moderate

Lipophilicity)

Morpholine improves

oral bioavailability

potential.

Aq. Solubility < 10 µg/mL > 150 µg/mL

Essential for biological

assay compatibility

(no precipitation in

DMSO/Water).

Purification

Flash

Chromatography

Required

SCX Solid Phase

Extraction

Morpholine enables

automated parallel

purification.

Yield (Isolated) 65–75% 70–82%

Comparable reactivity;

higher recovery due to

easier workup.

Safety & Handling Guidelines
Odor Control: While 4-(3-Isocyanopropyl)morpholine is less volatile than smaller

isocyanides, it still possesses a characteristic foul odor. All weighing and transfers must

occur in a functioning fume hood.

Deactivation: Glassware contaminated with isocyanides should be rinsed with a dilute acidic

solution (e.g., 1M HCl in Acetone) before removal from the hood. The acid hydrolyzes the

isocyanide to the corresponding amine (odorless).

Toxicity: Treat as toxic by inhalation and skin contact. Wear double nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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